Cas no 1806284-00-3 (4,5-Dichloro-2-methylbenzyl bromide)

• Product Name: 4,5-Dichloro-2-methylbenzyl bromide
• CAS No: 1806284-00-3
• MF: C₈H₇BrCl₂
• MW: 253.951179742813
• CID: 4707168
• Update Time: 2025-05-21

4,5-Dichloro-2-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-methylbenzyl bromide

• Inchi： 1S/C8H7BrCl2/c1-5-2-7(10)8(11)3-6(5)4-9/h2-3H,4H2,1H3
• InChI Key： DDWQIIXBAAQFMN-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=CC=1C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 288.9±35.0 °C at 760 mmHg
• Flash Point: 146.8±16.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,5-Dichloro-2-methylbenzyl bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,5-Dichloro-2-methylbenzyl bromide

4,5-Dichloro-2-methylbenzyl bromide (CAS No. 1806284-00-3)

4,5-Dichloro-2-methylbenzyl bromide is a versatile organic compound with the CAS registry number 1806284-00-3. This compound belongs to the class of aryl alkyl halides and is widely used in various chemical reactions due to its unique structure and reactivity. The molecule consists of a benzene ring substituted with two chlorine atoms at the 4 and 5 positions, a methyl group at the 2 position, and a benzyl bromide moiety. This combination of substituents makes it an interesting subject for both academic research and industrial applications.

The synthesis of 4,5-dichloro-2-methylbenzyl bromide typically involves multi-step processes that include chlorination, methylation, and bromination reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of palladium catalysts to facilitate coupling reactions, which not only enhance the yield but also reduce the generation of hazardous byproducts.

In terms of applications, 4,5-dichloro-2-methylbenzyl bromide is commonly employed as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactivity as an electrophilic agent makes it particularly useful in nucleophilic substitution reactions. A notable application is its use in the preparation of bioactive compounds with potential anti-inflammatory and anticancer properties. Recent studies have highlighted its role in the development of novel drug candidates targeting specific molecular pathways.

The physical properties of 4,5-dichloro-2-methylbenzyl bromide are well-documented. It exists as a crystalline solid at room temperature with a melting point around 65°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. Its stability under various conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but may undergo hydrolysis in the presence of strong bases or acids.

From a structural standpoint, the substitution pattern on the benzene ring plays a crucial role in determining the compound's reactivity and selectivity in chemical reactions. The presence of two chlorine atoms at the 4 and 5 positions introduces electron-withdrawing effects, which activate the ring towards electrophilic substitution. Conversely, the methyl group at position 2 provides steric hindrance and can influence regioselectivity in certain reactions.

Recent research has focused on optimizing reaction conditions to maximize the utility of 4,5-dichloro-2-methylbenzyl bromide. For example, microwave-assisted synthesis techniques have been employed to accelerate reaction rates while maintaining high yields. Additionally, green chemistry principles have guided efforts to minimize waste and improve sustainability in its production processes.

In conclusion, 4,5-dichloro-2-methylbenzyl bromide (CAS No. 1806284-00-3) is a valuable compound with diverse applications across multiple industries. Its unique structure and reactivity make it an essential building block for advanced chemical syntheses. As research continues to uncover new methods for its synthesis and application, this compound is poised to remain a key player in both academic and industrial settings.